2-phenyl-N-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)ethanesulfonamide

• IUPAC Name: 2-phenyl-N-[[1-(thiophen-3-ylmethyl)piperidin-4-yl]methyl]ethanesulfonamide
• InChI: InChI=1S/C19H26N2O2S2/c22-25(23,13-9-17-4-2-1-3-5-17)20-14-18-6-10-21(11-7-18)15-19-8-12-24-16-19/h1-5,8,12,16,18,20H,6-7,9-11,13-15H2
• InChI Key: JCSOUDVOKKDZLI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNS(=O)(=O)CCC2=CC=CC=C2)CC3=CSC=C3
• Molecular Formula: C19H26N2O2S2
• Molecular Weight: 378.6 g/mol

Description

2-phenyl-N-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)ethanesulfonamide, also known as PTME, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. PTME belongs to a class of compounds known as sulfonamides, which have been used as antibacterial agents for many years. However, recent research has shown that PTME has other properties that make it a promising candidate for the treatment of various diseases.

Scientific Research Applications

Role in Medicinal Chemistry

. .

Anti-Inflammatory Properties

. This makes them potentially useful in the treatment of conditions characterized by inflammation.

Antimicrobial Properties

. This suggests that they could be used in the development of new antimicrobial agents.

Anticancer Properties

. This suggests potential applications in cancer treatment.

Role in Material Science

. .

Use in Organic Light-Emitting Diodes (OLEDs)

. This suggests potential applications in the field of electronics.

Antihypertensive Properties

. This suggests potential applications in the treatment of high blood pressure.

Anti-Atherosclerotic Properties

. This suggests potential applications in the treatment of atherosclerosis, a condition characterized by the buildup of plaque in the arteries.

Mechanism of Action

Target of Action

It’s known that piperidine derivatives play a significant role in the pharmaceutical industry and are present in more than twenty classes of pharmaceuticals .

Mode of Action

Piperidine-containing compounds are important synthetic medicinal blocks for drug construction . They are known to interact with multiple receptors, which can lead to various pharmacological effects .

Biochemical Pathways

Piperidine derivatives are known to have broad-spectrum biological activities .

Pharmacokinetics

It’s known that tertiary aliphatic amines, a group to which this compound likely belongs, are biotransformed through a reversible reaction into tertiary amine oxides .

Result of Action

Piperidine derivatives are known to have various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Action Environment

It’s known that the synthesis of piperidine-containing compounds, which this compound is a part of, has been widespread .